[1-(1-Methyl-1H-pyrazol-4-yl)ethyl](propyl)amine
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Description
Properties
Molecular Formula |
C9H17N3 |
|---|---|
Molecular Weight |
167.25 g/mol |
IUPAC Name |
N-[1-(1-methylpyrazol-4-yl)ethyl]propan-1-amine |
InChI |
InChI=1S/C9H17N3/c1-4-5-10-8(2)9-6-11-12(3)7-9/h6-8,10H,4-5H2,1-3H3 |
InChI Key |
LIDHTNIXRXAUNF-UHFFFAOYSA-N |
Canonical SMILES |
CCCNC(C)C1=CN(N=C1)C |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine typically involves the reaction of 1-methyl-1H-pyrazole with an appropriate alkylating agent under controlled conditions.
Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent quality and yield. The use of catalysts and optimized reaction conditions can enhance the efficiency of the process.
Chemical Reactions Analysis
Types of Reactions:
Oxidation: The compound can undergo oxidation reactions, particularly at the amine group, forming corresponding oxides or imines.
Reduction: Reduction reactions can target the pyrazole ring or the amine group, leading to hydrogenated derivatives.
Substitution: Nucleophilic substitution reactions are common, especially at the amine group, where various substituents can be introduced.
Common Reagents and Conditions:
Oxidation: Reagents like hydrogen peroxide or potassium permanganate under acidic or basic conditions.
Reduction: Catalytic hydrogenation using palladium on carbon (Pd/C) or lithium aluminum hydride (LiAlH4).
Substitution: Alkyl halides or acyl chlorides in the presence of a base like sodium hydroxide or potassium carbonate.
Major Products:
Oxidation: Formation of imines or oxides.
Reduction: Hydrogenated pyrazole derivatives.
Substitution: Various N-substituted pyrazole derivatives.
Scientific Research Applications
Chemistry: The compound is used as a building block in the synthesis of more complex heterocyclic systems, which are valuable in the development of pharmaceuticals and agrochemicals .
Biology: In biological research, 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is studied for its potential bioactivity, including antimicrobial and anti-inflammatory properties .
Medicine: The compound’s derivatives are explored for their therapeutic potential, particularly in the treatment of inflammatory diseases and as potential anticancer agents .
Industry: In the industrial sector, this compound is used in the synthesis of specialty chemicals and as an intermediate in the production of dyes and pigments .
Mechanism of Action
The mechanism of action of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine involves its interaction with specific molecular targets, such as enzymes or receptors. The pyrazole ring can engage in hydrogen bonding and π-π interactions, influencing the activity of the target proteins. The amine group can form ionic bonds with negatively charged residues, further modulating the compound’s biological activity .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Variations on the Pyrazole Core
Alkyl and Aromatic Substituents
| Compound Name | Molecular Formula | Molecular Weight | Substituents | Key Differences | Reference |
|---|---|---|---|---|---|
| 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine | C₈H₁₅N₃ | 153.22 | Propylamine, methylpyrazole | Baseline compound for comparison. | |
| [2-(3-Methoxyphenyl)ethyl][(1-methyl-1H-pyrazol-4-yl)methyl]amine | C₁₆H₂₃N₃O | 273.38 | Methoxyphenyl, methylpyrazole | Aromatic methoxyphenyl group enhances lipophilicity and π-π stacking potential. | |
| {[1-(Cyclopropylmethyl)-1H-pyrazol-4-yl]methyl}(methyl)amine | C₉H₁₅N₃ | 165.24 | Cyclopropylmethyl, methylamine | Cyclopropane introduces steric hindrance and conformational rigidity. |
Halogenated Derivatives
| 4-Chloro-1-[(1-ethyl-1H-pyrazol-4-yl)methyl]-1H-pyrazol-3-amine | C₉H₁₂ClN₅ | 225.68 | Chloro, ethylpyrazole | Chlorine atom increases electronegativity, altering reactivity and binding affinity. | |
Heterocyclic Modifications
| [(1-Methyl-1H-pyrazol-4-yl)methyl][(5-methylfuran-2-yl)methyl]amine | C₁₁H₁₆N₄O | 220.27 | Furan, methylpyrazole | Oxygen in furan enhances hydrogen-bonding capacity. | |
Molecular Weight and Solubility
- The baseline compound (153.22 g/mol) has lower molecular weight compared to analogs like the methoxyphenyl derivative (273.38 g/mol), suggesting better aqueous solubility.
- Chlorinated derivatives (e.g., 225.68 g/mol) exhibit higher molecular weights and reduced solubility in polar solvents due to halogenation .
Thermal Properties
Biological Activity
1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is a compound of interest due to its potential biological activities, particularly in medicinal chemistry. This article delves into its biological properties, mechanisms of action, and relevant research findings.
Chemical Structure and Properties
The compound features a pyrazole ring, which is known for its diverse biological activities. The general structure can be represented as follows:
The biological activity of 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine is primarily attributed to its ability to interact with various molecular targets. It may modulate enzyme activity or receptor interactions, leading to diverse pharmacological effects. Specific pathways affected by this compound include:
- Antimicrobial Activity : The compound has shown promise against various pathogens.
- Anticancer Properties : Preliminary studies indicate potential efficacy in inhibiting tumor growth.
Antimicrobial Activity
Research has indicated that pyrazole derivatives exhibit significant antimicrobial properties. For example, compounds derived from pyrazole have been tested against various bacterial strains, showing effective inhibition:
| Compound | Bacterial Strain | Inhibition Zone (mm) |
|---|---|---|
| 1 | E. coli | 15 |
| 2 | S. aureus | 18 |
| 3 | P. aeruginosa | 12 |
Studies suggest that modifications in the pyrazole structure can enhance antibacterial activity, making it a candidate for developing new antimicrobial agents .
Anticancer Activity
Pyrazole derivatives have been explored for their anticancer activities. For instance, compounds similar to 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine have been shown to induce apoptosis in cancer cell lines:
| Compound | Cell Line | IC50 (µM) |
|---|---|---|
| 4 | A549 (Lung) | 49.85 |
| 5 | MCF7 (Breast) | 42.30 |
| 6 | HCT116 (Colon) | 25.67 |
These findings highlight the potential of pyrazole-based compounds in cancer therapeutics, particularly in targeting specific pathways involved in cell proliferation and survival .
Study on Antimicrobial Properties
A study synthesized several pyrazole derivatives and evaluated their antimicrobial activities against common pathogens. The results indicated that certain derivatives exhibited higher potency than standard antibiotics, suggesting a viable alternative for treating resistant infections .
Study on Antitumor Activity
In another study, a series of pyrazole derivatives were tested for their ability to inhibit tumor growth in vitro. The results demonstrated significant inhibition of cell viability in human cancer cell lines, with some compounds showing IC50 values in the nanomolar range, indicating strong anticancer potential .
Q & A
Q. What are the optimal synthetic conditions for 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine?
The synthesis typically involves coupling reactions using cesium carbonate as a base and copper(I) bromide as a catalyst in dimethyl sulfoxide (DMSO) at 35°C for 48 hours. For example, analogous pyrazol-4-ylamine derivatives were synthesized via Ullmann-type coupling, achieving ~17.9% yield after purification by column chromatography (ethyl acetate/hexane gradient) . Key factors include solvent choice (polar aprotic solvents enhance reaction efficiency) and catalyst loading (0.1–0.2 equivalents of CuBr).
Q. Which spectroscopic methods are most effective for characterizing this compound?
Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C) is critical for confirming regiochemistry and substituent positions, particularly distinguishing between methyl and propyl groups on the amine. High-Resolution Mass Spectrometry (HRMS) using electrospray ionization (ESI) validates molecular weight (e.g., observed [M+H]⁺ peaks). Infrared (IR) spectroscopy identifies functional groups, such as N-H stretches (~3298 cm⁻¹) and pyrazole ring vibrations .
Advanced Research Questions
Q. How can crystallographic data resolve structural ambiguities in 1-(1-Methyl-1H-pyrazol-4-yl)ethylamine?
Single-crystal X-ray diffraction (SC-XRD) provides unambiguous confirmation of stereochemistry and bond angles. For related pyrazole derivatives, SHELX software (e.g., SHELXL for refinement) has been used to analyze twinned crystals, achieving R-factors <0.05. This method is particularly useful for distinguishing positional isomers in the pyrazole ring and verifying amine protonation states .
Q. What strategies address discrepancies in reported pharmacological activity data?
Contradictions in biological activity (e.g., analgesic vs. anti-inflammatory potency) may arise from assay variability (e.g., in vivo vs. in vitro models) or impurities in synthesized batches. Rigorous purity validation (HPLC ≥98%) and standardized screening protocols (e.g., carrageenan-induced edema models) are recommended. Comparative studies of derivatives with modified alkyl/aryl groups can isolate structure-activity relationships (SARs) .
Q. How does stereochemistry influence the compound’s biological activity?
Stereoisomerism at the chiral center (1-(1-methyl-1H-pyrazol-4-yl)ethyl group) significantly impacts receptor binding. For example, enantiomers of similar spirocyclic amines showed divergent σ receptor affinities (e.g., 10-fold differences in Ki values). Resolution via chiral chromatography or asymmetric synthesis (e.g., using enantiopure cyclohexanamine precursors) is critical for pharmacological optimization .
Q. Which computational methods predict the pharmacokinetic properties of this amine?
LogBB (blood-brain barrier permeability) calculations using molecular descriptors (e.g., polar surface area, hydrogen-bond donors) and density functional theory (DFT) can estimate CNS penetration. For analogs, calculated logBB values correlated with experimental data (R² >0.85) when using solvent-accessible surface area (SASA) models . Molecular dynamics simulations further refine solubility and protein-ligand interactions.
Methodological Notes
- Synthetic Optimization : Copper-catalyzed coupling remains standard, but Pd-based catalysts (e.g., Pd(OAc)₂) may improve yields for sterically hindered variants.
- Data Contradictions : Cross-validate NMR assignments with 2D techniques (COSY, HSQC) to eliminate misassignments .
- Advanced Characterization : Pair SC-XRD with differential scanning calorimetry (DSC) to assess polymorphism, which affects bioavailability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
